Cas no 850568-49-9 (4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid)

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid is a versatile boronic acid derivative offering strong binding affinity for aldehydes and ketones. It features a unique ethoxy substitution, enhancing its reactivity and selectivity. This compound is particularly useful in chemical synthesis for constructing complex organic molecules and serves as a key intermediate in the development of biologically active compounds.

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid structure

850568-49-9 structure

Product Name:4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid

CAS No:850568-49-9

MF:C₁₁H₁₃BO₄

MW:220.029523611069

MDL:MFCD04115651

CID:719912

PubChem ID:5942507

Update Time:2025-07-31

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,3-(4-boronophenyl)-, 1-ethyl ester, (2E)-
- [4-(E-3-Ethoxy-3-Oxo-1-Propen-1-yl)Phenyl]Boronic Acid
- 4-(trans-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
- (E)-(4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
- 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
- Ethyl 4-boronocinnamate
- 1-Ethyl (2E)-3-(4-boronophenyl)-2-propenoate (ACI)
- (E)-[4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl]boronic acid
- [4-((E)-3-Ethoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
- Ethyl (E)-3-(4-boronophenyl)-2-propenoate
- AS-58052
- 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
- (E)-4-(3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid
- [4-[(E)-3-ethoxy-3-oxoprop-1-enyl]phenyl]boronic acid
- OVNZUEJWYIMMSW-VMPITWQZSA-N
- MFCD04115651
- CS-0174621
- AKOS015838770
- 945837-75-2
- I12499
- (4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
- SCHEMBL767758
- DB-200401
- {4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
- 850568-49-9
- SCHEMBL767759
- MDL： MFCD04115651
- Inchi： 1S/C11H13BO4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8,14-15H,2H2,1H3/b8-5+
- InChI Key： OVNZUEJWYIMMSW-VMPITWQZSA-N
- SMILES： C(/C1C=CC(B(O)O)=CC=1)=C\C(=O)OCC

Computed Properties

Exact Mass: 220.09100
Monoisotopic Mass: 220.0906891g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Melting Point: 130-134
PSA: 66.76000
LogP: -0.05730

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E855763-1g	4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid	850568-49-9	98%	1g	￥413.10	2022-01-12
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Apollo Scientific	OR3977-5g	4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid	850568-49-9	98%	5g	£304.00	2025-02-20
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4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Production Method

Production Method 1

1099-45-2

87199-17-5

850568-49-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 4 - 8 h, rt

Reference

Synthesis of phenylalanine analogs

Chang, Meng-Yang; Lin, Chun-Yu; Sun, Pei-Pei, Journal of the Chinese Chemical Society (Taipei, 2005, 52(5), 1061-1067

Production Method 2

850568-49-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 10 min, 23 °C
1.2 Solvents: Diethyl ether , Water ; pH 7, 23 °C

Reference

Multistep Synthesis of Complex Boronic Acids from Simple MIDA Boronates

Gillis, Eric P.; Burke, Martin D., Journal of the American Chemical Society, 2008, 130(43), 14084-14085

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Raw materials

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Preparation Products

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid (850568-49-9)

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:850568-49-9)4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid

Order Number:A863744

Stock Status:in Stock

Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:42

Price ($):689.0/184.0

Email:sales@amadischem.com

Product Official Link

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